Cas no 2228136-07-8 (5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2228136-07-8
• MF: C₉H₁₅F₂N₃S
• MW: 235.297307252884
• CID: 5750588
• PubChem ID: 165631592
• Update Time: 2025-06-08

5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• 2228136-07-8
• EN300-1952712

• Inchi： 1S/C9H15F2N3S/c1-6-7(9(10,11)4-5-12)15-8(13-6)14(2)3/h4-5,12H2,1-3H3
• InChI Key： IGLZFGFEOHOKMX-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(CCN)(F)F)N(C)C

Computed Properties

• Exact Mass: 235.09547499g/mol
• Monoisotopic Mass: 235.09547499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228136-07-8)

The compound 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228136-07-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the difluoropropyl moiety and the thiazol-2-amine core, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the context of targeting specific enzymatic pathways or receptors.

One of the key reasons for the growing interest in 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine is its versatility in chemical synthesis. The presence of the amino and difluoropropyl groups allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern drug development, where precision and customization are paramount. Additionally, the thiazole ring is a well-known pharmacophore, often associated with bioactive molecules, further enhancing the compound's appeal.

In recent years, the scientific community has been exploring the potential of 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine in addressing some of the most pressing health challenges. For instance, its structural analogs have shown promise in studies related to neurodegenerative diseases and metabolic disorders. This aligns with the current trend of focusing on precision medicine and targeted therapies, which are among the most searched topics in biomedical research today. The compound's ability to interact with specific biological targets makes it a valuable tool in these endeavors.

Another area where 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine is gaining traction is in the development of small-molecule inhibitors. These inhibitors are essential for modulating cellular processes and have applications in oncology, immunology, and infectious diseases. The compound's thiazole core, combined with its difluoropropyl side chain, provides a unique chemical space for designing molecules with high affinity and selectivity. This is particularly relevant given the increasing demand for next-generation therapeutics that can overcome drug resistance and improve patient outcomes.

From a synthetic chemistry perspective, the preparation of 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine involves multi-step processes that highlight the advancements in modern organic synthesis. Techniques such as fluorination and amine protection are often employed to achieve the desired molecular architecture. These methods are not only critical for producing high-purity compounds but also for ensuring scalability, which is a key consideration for industrial applications. The compound's synthetic route is a testament to the ingenuity of chemists in overcoming challenging transformations.

The pharmacological profile of 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine is another aspect that warrants discussion. Preliminary studies suggest that it exhibits favorable pharmacokinetic properties, such as good solubility and metabolic stability. These attributes are essential for any compound intended for therapeutic use, as they influence its absorption, distribution, and efficacy. Furthermore, the presence of the difluoropropyl group can enhance the compound's bioavailability, a feature that is highly sought after in drug design.

In the context of green chemistry, the synthesis and application of 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine also align with the global push for sustainable practices. Researchers are exploring ways to minimize waste and reduce the environmental impact of chemical processes while maintaining high yields and purity. This is particularly relevant given the increasing emphasis on sustainable drug development, a topic that resonates with both the scientific community and the general public.

Looking ahead, the potential applications of 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine are vast and varied. Its role in drug discovery, material science, and even agricultural chemistry underscores its versatility. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in advancing science and technology. The ongoing exploration of its derivatives and analogs further expands the horizons of what can be achieved with this remarkable molecule.

In conclusion, 5-(3-amino-1,1-difluoropropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228136-07-8) represents a fascinating area of study with significant implications for multiple industries. Its unique chemical structure, combined with its potential applications, makes it a subject of enduring interest. Whether in the realm of pharmaceuticals, biotechnology, or synthetic chemistry, this compound continues to inspire innovation and discovery, paving the way for future breakthroughs.